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Compound of Interest

Compound Name: Copper neodecanoate

Cat. No.: B8117835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of copper neodecanoate, a versatile

organometallic compound. It details its chemical and physical properties, provides experimental

protocols for its synthesis and analysis, and explores its role in key biological signaling

pathways.

Quantitative Data Summary
The fundamental properties of copper neodecanoate are summarized in the table below for

quick reference. This data is essential for both laboratory and industrial applications.

Property Value

CAS Number 50315-14-5, 68084-48-0

Molecular Weight ~406.1 g/mol [1]

Molecular Formula C₂₀H₃₈CuO₄[1]
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Detailed methodologies for the synthesis, thermal decomposition, and characterization of

copper neodecanoate are provided to ensure reproducibility in research settings.

This protocol outlines a common method for the laboratory-scale synthesis of copper
neodecanoate.

Step 1: Formation of Sodium Neodecanoate

Dissolve 46.5 g of sodium hydroxide (NaOH) in 1 L of deionized water.

In a separate vessel, dissolve 200 g of 95% neodecanoic acid in 1 L of methanol.

Add the neodecanoic acid solution to the NaOH solution while stirring.

Maintain the reaction mixture at 50°C for 1 hour with continuous stirring.[2]

Step 2: Formation of Copper(II) Neodecanoate

Prepare a solution of copper nitrate by dissolving 70 g of copper nitrate (Cu(NO₃)₂) in 1 L of

deionized water.

Add the copper nitrate solution to the sodium neodecanoate solution from Step 1.

Allow the reaction to proceed at 50°C for 1 hour.

Extract the resulting copper(II) neodecanoate using xylene.

Copper neodecanoate can be thermally decomposed to produce copper nanoparticles, a

critical process for applications in conductive inks.

Preparation: A thin film of copper neodecanoate is deposited on a substrate.

Annealing: The coated substrate is placed in a furnace and annealed at 320°C in a hydrogen

atmosphere.[2]

Decomposition: Thermogravimetric analysis (TGA) shows that decomposition begins around

220°C with ligand loss, followed by a complete transformation to metallic copper and nano-

sized copper hydroxide at 230°C.[2]
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A variety of analytical methods can be employed to characterize copper neodecanoate and its

derivatives.

Thermogravimetric Analysis (TGA): To determine the thermal stability and decomposition

profile.

Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups and

confirm the coordination of the neodecanoate ligand to the copper center.

UV-Visible Spectroscopy: To study the electronic properties of the copper complex.

Atomic Absorption Spectroscopy (AAS) and Inductively Coupled Plasma-Mass Spectrometry

(ICP-MS): For precise quantification of the copper content.

Signaling Pathways
Copper ions, which can be released from copper neodecanoate, are known to modulate

various cellular signaling pathways. This section explores the role of copper in the NF-κB and

NRF2 pathways, which are critical in inflammation and oxidative stress responses, respectively.

The Nuclear Factor-kappa B (NF-κB) pathway is a key regulator of the inflammatory response.

Copper has been shown to activate this pathway, potentially through the generation of reactive

oxygen species (ROS).
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Figure 1: Copper-mediated activation of the NF-κB signaling pathway.

The Nuclear factor erythroid 2-related factor 2 (NRF2) pathway is the primary regulator of the

antioxidant response. Copper can influence this pathway by promoting the oxidation of
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hydroquinones to quinones, which are known activators of NRF2.
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Figure 2: Copper-mediated activation of the NRF2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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